1,1,3-Trioxo-2-(propan-2-YL)-2,3-dihydro-1$L^{6},2-benzothiazole-6-carboxylic acid

• IUPAC Name: 1,1,3-trioxo-2-propan-2-yl-1,2-benzothiazole-6-carboxylic acid
• InChI: InChI=1S/C11H11NO5S/c1-6(2)12-10(13)8-4-3-7(11(14)15)5-9(8)18(12,16)17/h3-6H,1-2H3,(H,14,15)
• InChI Key: RSRMBVAPXVTDPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C(=O)C2=C(S1(=O)=O)C=C(C=C2)C(=O)O
• Molecular Formula: C11H11NO5S
• Molecular Weight: 269.28 g/mol

Description

“1,1,3-Trioxo-2-(propan-2-YL)-2,3-dihydro-1$L^{6},2-benzothiazole-6-carboxylic acid” is a chemical compound with the CAS Number: 1082279-37-5. It has a molecular weight of 269.28. The compound is in powder form and is stored at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is 2-isopropyl-3-oxo-2,3-dihydro-1,2-benzisothiazole-6-carboxylic acid 1,1-dioxide. The InChI Code is 1S/C11H11NO5S/c1-6(2)12-10(13)8-4-3-7(11(14)15)5-9(8)18(12,16)17/h3-6H,1-2H3,(H,14,15).

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Research has demonstrated the synthesis of compounds related to benzothiazole derivatives, highlighting their antimicrobial properties. For example, the synthesis of new pyridine derivatives using 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid has been explored. These compounds showed variable and modest activity against investigated strains of bacteria and fungi, indicating their potential as antimicrobial agents (Patel, Agravat, & Shaikh, 2011). Similarly, another study on N-substituted-3-chloro-2-azetidinones derived from 2-aminobenzothiazole-6-carboxylic acid reported good to moderate antibacterial activity, although they were inactive against the fungal species tested (Chavan & Pai, 2007).

Chemical Synthesis and Reactivity

Another line of research focuses on the chemical synthesis and reactivity of benzothiazole derivatives. A study on the synthesis of cyano-substituted bis-benzothiazolyl arylfurans and arylthiophenes from carboxaldehydes and carboxylic acids presents a method for creating structurally complex molecules with potential applications in material science and pharmaceuticals (Racané et al., 2003).

Catalysis and Transformation

Research on Ru(II) complexes bearing benzothiazole ligands has shown their efficacy in catalyzing the dehydrogenation of primary alcohols to carboxylic acids and hydrogen, indicating their potential in synthetic chemistry and industrial applications (Dai et al., 2017).

Antitumor Agents

Benzothiazole derivatives have also been investigated for their potential as antitumor agents. A specific compound, synthesized from benzothiazole, showed selective cytotoxicity against tumorigenic cell lines, indicating its potential in cancer therapy (Yoshida et al., 2005).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H335. The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.